4-Pivaloyloxybenzophenone
Description
4-Pivaloyloxybenzophenone is a benzophenone derivative characterized by a pivaloyloxy (2,2-dimethylpropanoyloxy) group attached to the para position of the benzophenone core. Benzophenones are widely studied for their applications as UV absorbers in polymers, coatings, and personal care products. However, detailed toxicological and environmental data for this compound remain sparse, necessitating careful evaluation of structurally analogous compounds to infer its properties.
Properties
Molecular Formula |
C18H18O3 |
|---|---|
Molecular Weight |
282.3 g/mol |
IUPAC Name |
(4-benzoylphenyl) 2,2-dimethylpropanoate |
InChI |
InChI=1S/C18H18O3/c1-18(2,3)17(20)21-15-11-9-14(10-12-15)16(19)13-7-5-4-6-8-13/h4-12H,1-3H3 |
InChI Key |
RAOLSHQMKGXNFP-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C(=O)OC1=CC=C(C=C1)C(=O)C2=CC=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Pivaloyloxy vs. Hydroxyl Groups: The pivaloyloxy group in 4-Pivaloyloxybenzophenone increases steric bulk and lipophilicity compared to the hydroxyl group in 4-hydroxybenzophenone. This difference may reduce reactivity and bioavailability .
- Biphenyl vs. Benzophenone Core: 4'-Cyano-4-nonyloxybiphenyl’s biphenyl core and long alkyl chain enhance thermal stability, making it suitable for liquid crystal applications, unlike benzophenone derivatives .
Toxicity and Environmental Impact
Reproductive and Developmental Toxicity
- 4-Pivaloyloxybenzophenone: No direct DART data exist. Its ester group may mitigate reactivity compared to 4-hydroxybenzophenone, but hydrolysis to 4-hydroxybenzophenone in vivo could pose risks.
- 4'-Cyano-4-nonyloxybiphenyl: No acute or chronic toxicity data available. Labeled for restricted use by trained professionals due to uncharacterized hazards .
Environmental Persistence
| Compound | Persistence in Soil | Bioaccumulation Potential | Mobility in Soil |
|---|---|---|---|
| 4-Pivaloyloxybenzophenone | Unknown | Likely moderate (logP ~4) | Low (high MW) |
| 4-Hydroxybenzophenone | Moderate | Low (logP ~2.5) | Moderate |
| 4'-Cyano-4-nonyloxybiphenyl | No data | No data | No data |
Notes:
- The ester group in 4-Pivaloyloxybenzophenone may slow hydrolysis in environmental matrices compared to phenolic derivatives.
- 4'-Cyano-4-nonyloxybiphenyl lacks empirical data for PBT (persistent, bioaccumulative, toxic) assessments .
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